Cas no 35946-91-9 (2,5-Diisopropylphenol)

2,5-Diisopropylphenol Properties

Names and Identifiers

• Phenol,2,5-bis(1-methylethyl)-
• 2,5-di(propan-2-yl)phenol
• 2,5-Diisopropylphenol
• 2,4-DIHYDROXY-8-METHOXYQUINOLINE
• 2,5-Diisopropylphenol1000µg
• 2-Hydroxy-1.4-diisopropyl-benzol
• EINECS 252-807-4
• CHEMBL1795398
• AC-31575
• VFNUNYPYULIJSN-UHFFFAOYSA-
• AS-78349
• 2,5-BIS(1-METHYLETHYL)PHENOL
• AMY16868
• SCHEMBL771497
• EX-A2718
• CS-0154292
• InChI=1/C12H18O/c1-8(2)10-5-6-11(9(3)4)12(13)7-10/h5-9,13H,1-4H3
• UNII-H4WT3D9GR6
• DTXSID2073483
• VFNUNYPYULIJSN-UHFFFAOYSA-N
• 2,5-bis(propan-2-yl)phenol
• EN300-310457
• H4WT3D9GR6
• 2,5-bis(1-methylethyl)-phenol
• 2,5diisopropylphenol
• 35946-91-9
• PROPOFOL IMPURITY D [EP IMPURITY]
• Q27279642
• Z1255450103
• 2,5-Bis(1-methylethyl)phenol, 9CI
• NS00029955
• Phenol, 2,5-bis(1-methylethyl)-
• CHEBI:138753
• D95142
• AKOS024058692
• DB-250879
• Propofol EP impurity D
• 2,5-Bis(1-methylethyl)phenol; 2,5-Diisopropylphenol; Propofol Imp. D (EP)
• +Expand

• MDL： MFCD00026396
• InChIKey： VFNUNYPYULIJSN-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H18O/c1-8(2)10-5-6-11(9(3)4)12(13)7-10/h5-9,13H,1-4H3
• SMILES： CC(C1C=CC(C(C)C)=CC=1O)C

Computed Properties

• Exact Mass: 178.13600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 178.136
• Heavy Atom Count: 13
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 9
• Surface Charge: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 3.63900
• PSA: 20.23000
• Refractive Index: 1.512
• Boiling Point: 263°Cat760mmHg
• Flash Point: 119.9°C
• Density: 0.948

2,5-Diisopropylphenol Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at recommended temperature
• Signal Word：warning

2,5-Diisopropylphenol Customs Data

• HS CODE：2907199090
• Customs Data：

  China Customs Code:

  2907199090

  Overview:

  2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%